Cas no 2138184-30-0 (Tert-butyl 3-(4-fluorophenyl)benzoate)
Tert-butyl 3-(4-fluorophenyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3-(4-fluorophenyl)benzoate
- EN300-841997
- 2138184-30-0
- Tert-butyl 3-(4-fluorophenyl)benzoate
-
- MDL: MFCD31590407
- Inchi: 1S/C17H17FO2/c1-17(2,3)20-16(19)14-6-4-5-13(11-14)12-7-9-15(18)10-8-12/h4-11H,1-3H3
- InChI Key: DCPVCPWZSNGJAK-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC=CC(=C1)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 272.12125794g/mol
- Monoisotopic Mass: 272.12125794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Tert-butyl 3-(4-fluorophenyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-841997-0.05g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 0.05g |
$707.0 | 2024-05-21 | |
| Enamine | EN300-841997-0.1g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 0.1g |
$741.0 | 2024-05-21 | |
| Enamine | EN300-841997-0.25g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 0.25g |
$774.0 | 2024-05-21 | |
| Enamine | EN300-841997-0.5g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 0.5g |
$809.0 | 2024-05-21 | |
| Enamine | EN300-841997-1g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 1g |
$842.0 | 2023-09-02 | ||
| Enamine | EN300-841997-2.5g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 2.5g |
$1650.0 | 2024-05-21 | |
| Enamine | EN300-841997-5g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 5g |
$2443.0 | 2023-09-02 | ||
| Enamine | EN300-841997-10g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 10g |
$3622.0 | 2023-09-02 | ||
| Enamine | EN300-841997-1.0g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 1.0g |
$842.0 | 2024-05-21 | |
| Enamine | EN300-841997-5.0g |
tert-butyl 3-(4-fluorophenyl)benzoate |
2138184-30-0 | 95% | 5.0g |
$2443.0 | 2024-05-21 |
Tert-butyl 3-(4-fluorophenyl)benzoate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on Tert-butyl 3-(4-fluorophenyl)benzoate
Recent Advances in the Study of Tert-butyl 3-(4-fluorophenyl)benzoate (CAS: 2138184-30-0)
Tert-butyl 3-(4-fluorophenyl)benzoate (CAS: 2138184-30-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical agents, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The synthesis of Tert-butyl 3-(4-fluorophenyl)benzoate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry described a novel catalytic method using palladium-based catalysts, which achieved a yield of over 85% with minimal byproducts. This advancement is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the fluorophenyl and tert-butyl ester groups, contribute to its stability and bioavailability, making it a promising candidate for further development.
In terms of biological activity, Tert-butyl 3-(4-fluorophenyl)benzoate has shown notable effects in vitro and in vivo models. A study published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound exhibited a 50% inhibitory concentration (IC50) of 1.2 µM, comparable to some existing nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for developing new anti-inflammatory agents with improved safety profiles.
Further research has explored the compound's pharmacokinetic properties. A recent pharmacokinetic study in rats revealed that Tert-butyl 3-(4-fluorophenyl)benzoate has a half-life of approximately 6 hours and good oral bioavailability (65%). These properties are favorable for drug development, as they indicate sustained activity and efficient absorption. Additionally, the compound demonstrated low toxicity in acute toxicity studies, with no adverse effects observed at doses up to 500 mg/kg.
Looking ahead, Tert-butyl 3-(4-fluorophenyl)benzoate holds promise for various therapeutic applications. Its structural versatility allows for further derivatization to enhance potency and selectivity. Current research is investigating its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, due to its ability to cross the blood-brain barrier. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical trials in the coming years.
In conclusion, Tert-butyl 3-(4-fluorophenyl)benzoate (CAS: 2138184-30-0) represents a valuable compound in medicinal chemistry, with demonstrated biological activity and favorable pharmacokinetic properties. Continued research into its mechanisms of action and therapeutic potential will be essential for its development into a clinically relevant drug. This brief underscores the importance of ongoing innovation in chemical synthesis and biological evaluation to unlock the full potential of this promising compound.
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